1-(2,4,6-Trifluorophenyl)propan-1-one

• IUPAC Name: 1-(2,4,6-trifluorophenyl)propan-1-one
• InChI: InChI=1S/C9H7F3O/c1-2-8(13)9-6(11)3-5(10)4-7(9)12/h3-4H,2H2,1H3
• InChI Key: XUIWCYLHECDQQL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(C=C1F)F)F
• Molecular Formula: C9H7F3O
• DSSTOX Substance ID: DTXSID50380743
• Molecular Weight: 188.15 g/mol
• CAS RN: 220141-69-5

Description

1-(2,4,6-Trifluorophenyl)propan-1-one, also known as 2,4,6-trifluoropropan-1-one, is a fluorinated organic compound with a wide variety of uses. It is a colorless liquid with a characteristic odor and a boiling point of 68°C. The compound is used in a range of industries, including pharmaceuticals, agrochemicals, and electronics. It is also used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and polymers.

Scientific Research Applications

Catalysis and Polymerization

One of the notable applications of trifluorophenyl compounds, related to 1-(2,4,6-Trifluorophenyl)propan-1-one, is in the field of catalysis. For example, nonsymmetric palladium complexes of partly fluorinated bisphosphine ligands, with one of the aryl groups being 2,4,6-trifluorophenyl, have been synthesized and shown to be efficient catalysts for producing flexible propene/CO copolymer materials of ultrahigh molecular weight (Meier et al., 2003). These findings underscore the role of fluorinated ligands in enhancing catalytic activity and influencing polymer properties.

Synthetic Organic Chemistry

The versatility of fluorinated phenylpropanone derivatives in synthetic organic chemistry is demonstrated through the development of novel and stereospecific syntheses. For instance, (2S)-3-(2,4,5-Trifluorophenyl)propane-1,2-diol, a compound structurally similar to 1-(2,4,6-Trifluorophenyl)propan-1-one, was synthesized from D-mannitol, showcasing a method for the preparation of fluorinated compounds with high enantiomeric excess (Aktaş et al., 2015). Another synthesis route was developed using the Sharpless asymmetric epoxidation method, further highlighting the compound's utility in creating fluorinated molecules with specific stereochemistry (Anil et al., 2019).

Antipathogenic Activity

Research into the antipathogenic activity of thiourea derivatives, including those with 2,4,6-trifluorophenyl groups, revealed significant interactions with bacterial cells, particularly against Pseudomonas aeruginosa and Staphylococcus aureus. These interactions were notable for their potential in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Material Science

In materials science, the study of fluorinated alcohols, such as 1,1,1-trifluoropropan-2-ol, in aqueous solutions via molecular dynamics simulations, offers insights into the influence of trifluoromethyl groups on the physicochemical properties of fluorinated organic molecules. These studies are critical for understanding the miscibility and behavior of such compounds in different environments, providing a foundation for their application in diverse fields including drug delivery systems and material processing (Fioroni et al., 2003).